Cas no 1426289-38-4 ((1s,3s)-1-amino-3-hydroxy-3-(trifluoromethyl)cyclobutane-1-carboxylic acid)

• Product Name: (1s,3s)-1-amino-3-hydroxy-3-(trifluoromethyl)cyclobutane-1-carboxylic acid
• CAS No: 1426289-38-4
• MF: C₆H₈F₃NO₃
• MW: 199.12783241272
• MDL: MFCD32668506
• CID: 5100617
• PubChem ID: 102194806
• Update Time: 2025-06-09

(1s,3s)-1-amino-3-hydroxy-3-(trifluoromethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Rel-(1s,3s)-1-amino-3-hydroxy-3-(trifluoromethyl)cyclobutane-1-carboxylic acid
• 1-Amino-3beta-hydroxy-3-(trifluoromethyl)cyclobutane-1alpha-carboxylic acid
• (1s,3s)-1-amino-3-hydroxy-3-(trifluoromethyl)cyclobutane-1-carboxylic acid

• MDL： MFCD32668506
• Inchi： 1S/C6H8F3NO3/c7-6(8,9)5(13)1-4(10,2-5)3(11)12/h13H,1-2,10H2,(H,11,12)
• InChI Key： MULVSPGZPKTWQT-UHFFFAOYSA-N
• SMILES： FC(C1(CC(C(=O)O)(C1)N)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: -2.7
• Topological Polar Surface Area: 83.6

Additional information on (1s,3s)-1-amino-3-hydroxy-3-(trifluoromethyl)cyclobutane-1-carboxylic acid

Research Brief on (1s,3s)-1-amino-3-hydroxy-3-(trifluoromethyl)cyclobutane-1-carboxylic acid (CAS: 1426289-38-4)

The compound (1s,3s)-1-amino-3-hydroxy-3-(trifluoromethyl)cyclobutane-1-carboxylic acid (CAS: 1426289-38-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the importance of cyclobutane derivatives in medicinal chemistry, particularly those incorporating trifluoromethyl groups, which can enhance metabolic stability and binding affinity. The (1s,3s)-configuration of this compound is of particular interest, as it exhibits stereospecific interactions with biological targets. Researchers have successfully synthesized this compound using advanced asymmetric catalysis techniques, achieving high enantiomeric purity and yield.

In vitro and in vivo studies have demonstrated that (1s,3s)-1-amino-3-hydroxy-3-(trifluoromethyl)cyclobutane-1-carboxylic acid acts as a potent modulator of specific enzymatic pathways, including those involved in neurodegenerative diseases and cancer. Its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system (CNS) therapeutics. Additionally, its trifluoromethyl group contributes to improved pharmacokinetic properties, such as increased lipophilicity and resistance to oxidative degradation.

Recent publications have also explored the compound's role as a building block for peptide mimetics and small-molecule inhibitors. For instance, it has been incorporated into peptidomimetic scaffolds targeting proteases implicated in viral infections. The compound's rigid cyclobutane ring and hydroxyl group provide conformational constraints that enhance target selectivity and reduce off-target effects.

Future research directions include optimizing the synthetic route for scalability, further elucidating the compound's mechanism of action, and expanding its applications in drug discovery. Collaborative efforts between academia and industry are expected to accelerate the development of derivatives with improved efficacy and safety profiles.